Cas no 5505-79-3 (3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-propyl-, hydrazone)
5505-79-3 structure
Product Name:3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-propyl-, hydrazone
CAS No:5505-79-3
MF:C5H11N5
MW:141.174339532852
CID:352930
PubChem ID:13046500
Update Time:2025-04-19
3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-propyl-, hydrazone Chemical and Physical Properties
Names and Identifiers
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- 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-propyl-, hydrazone
- (5-propyl-1H-1,2,4-triazol-3-yl)hydrazine
- 3-Hydrazinyl-5-propyl-1H-1,2,4-triazole
- SCHEMBL22750790
- DTXSID20516254
- 5505-79-3
- AKOS006336440
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- Inchi: 1S/C5H11N5/c1-2-3-4-7-5(8-6)10-9-4/h2-3,6H2,1H3,(H2,7,8,9,10)
- InChI Key: KRMHQGCCODUXAS-UHFFFAOYSA-N
- SMILES: N1C(CCC)=NC(NN)=N1
Computed Properties
- Exact Mass: 141.10163
- Monoisotopic Mass: 141.10144537g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 96
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 79.6Ų
Experimental Properties
- PSA: 74.8
3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-propyl-, hydrazone Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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